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Compound of Interest

Compound Name: Cyclocephaloside II

Cat. No.: B8262767 Get Quote

Cyclocephaloside II: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Cyclocephaloside II is a cycloartane-type triterpene glycoside isolated from the roots of

Astragalus microcephalus. This technical guide provides a comprehensive overview of its

chemical identity, including its CAS number and molecular structure. While specific biological

activities and detailed experimental protocols for its biological effects are not extensively

documented in publicly available literature, this document outlines the general methodologies

for the isolation and characterization of similar compounds from their natural sources. Further

research is required to elucidate the pharmacological potential and mechanisms of action of

Cyclocephaloside II.
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Parameter Value Reference

CAS Number 215776-78-6 [1][2][3]

Molecular Formula C43H70O15 [1][2]

Molecular Weight 827.01 g/mol

IUPAC Name

(3β,6α,16β,24R)-16,24-epoxy-

3-(β-D-glucopyranosyloxy)-6-

(β-D-xylopyranosyloxy)-9,19-

cyclolanostane-25-ol

Synonyms 环黄芪苷II

Physicochemical Properties
Detailed physicochemical properties of Cyclocephaloside II, such as melting point, solubility,

and spectral data (¹H-NMR, ¹³C-NMR, MS), would be available in the original publication by

Bedir E, et al.

Biological Context and Potential
Cyclocephaloside II belongs to the class of cycloartane glycosides, which are characteristic

secondary metabolites of the Astragalus genus. Various compounds from this class have

demonstrated a wide range of biological activities, including:

Immunostimulatory effects: Some cycloartane-type glycosides from Astragalus species have

been shown to activate immune cells.

Hepatoprotective and antiviral activities: Saponin extracts from Astragalus roots, which

contain these types of compounds, have exhibited protective effects on the liver and antiviral

properties.

Antitumor and other activities: The genus Astragalus is a rich source of cycloartane-type

compounds that have also been investigated for their antitumor, antimutagenic, and

antiprotozoal activities.
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While these activities are reported for the general class of compounds, specific studies on the

biological effects of Cyclocephaloside II are not readily available.

Experimental Protocols
The following sections describe the general experimental procedures for the isolation and

characterization of cycloartane-type glycosides from Astragalus species, based on the

methodologies reported for similar compounds.

Isolation of Cyclocephaloside II
The isolation of Cyclocephaloside II from the roots of Astragalus microcephalus as described

by Bedir et al. would typically involve the following steps:

Extraction: The dried and powdered root material is extracted with a suitable solvent, such as

methanol, at room temperature.

Fractionation: The crude methanol extract is then suspended in water and partitioned

successively with solvents of increasing polarity, such as n-hexane, chloroform, and n-

butanol. The glycosidic compounds are expected to concentrate in the n-butanol fraction.

Chromatographic Separation: The n-butanol fraction is subjected to multiple

chromatographic steps to isolate the individual compounds. This may include:

VLC (Vacuum Liquid Chromatography): Initial separation of the butanol extract on a silica

gel column using a gradient of chloroform-methanol-water.

Column Chromatography: Further purification of the fractions obtained from VLC on silica

gel or other stationary phases.

Preparative HPLC (High-Performance Liquid Chromatography): Final purification of the

isolated compounds to achieve high purity.

Structure Elucidation
The chemical structure of Cyclocephaloside II was determined using a combination of

spectroscopic techniques:
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Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H-NMR and ¹³C-NMR: To identify the types and number of protons and carbons in the

molecule.

2D-NMR (COSY, HSQC, HMBC): To establish the connectivity between protons and

carbons and thus deduce the complete chemical structure.

Chemical Methods: Acid hydrolysis to identify the sugar moieties and their stereochemistry.

Signaling Pathways: A Putative Outlook
Given the lack of specific studies on Cyclocephaloside II, a definitive description of the

signaling pathways it modulates is not possible. However, based on the activities of other

cycloartane glycosides from Astragalus, one could hypothesize potential interactions with

pathways involved in immune regulation. For instance, some saponins from Astragalus have

been shown to influence the NF-κB signaling pathway, a key regulator of inflammatory and

immune responses.

To illustrate a hypothetical workflow for investigating the effect of Cyclocephaloside II on a

signaling pathway, the following diagram outlines a potential experimental approach.
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Cell Culture & Treatment

Downstream Analysis

Data Interpretation Conclusion

Select appropriate cell line
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to signaling pathways

Elucidate the effect of
Cyclocephaloside II on the

signaling pathway

Click to download full resolution via product page

Hypothetical workflow for studying signaling pathways.

Conclusion
Cyclocephaloside II is a structurally characterized cycloartane-type triterpene glycoside from

Astragalus microcephalus. While the broader class of Astragalus cycloartane glycosides

exhibits interesting biological activities, specific data for Cyclocephaloside II is currently

lacking in the public domain. This technical guide provides the foundational chemical

information and outlines the general experimental approaches that can be employed to

investigate its biological potential. Further research is warranted to explore the pharmacological

properties and the underlying molecular mechanisms of Cyclocephaloside II, which may

reveal its potential as a novel therapeutic agent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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